Cas no 1354962-50-7 (3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride)

• Product Name: 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride
• CAS No: 1354962-50-7
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• MDL: MFCD20502037
• CID: 4592761
• PubChem ID: 54595815
• Update Time: 2025-06-08

3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yl)-1,2-oxazole-5-carboxylic acid hydrochloride
• 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride

• MDL： MFCD20502037
• Inchi： 1S/C9H6N2O3.ClH/c12-9(13)8-5-7(11-14-8)6-3-1-2-4-10-6;/h1-5H,(H,12,13);1H
• InChI Key： JIJCLNNFNFHBEC-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2N=CC=CC=2)C=1)(=O)O.Cl

3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride

Research Briefing on 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride (CAS: 1354962-50-7)

In recent years, the compound 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride (CAS: 1354962-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isoxazole and pyridine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of this molecule make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another notable advancement is the application of 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride in antimicrobial research. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance. Further optimization of its pharmacokinetic properties is underway to enhance its therapeutic index.

In the realm of oncology, preliminary investigations have revealed the compound's ability to modulate key signaling pathways involved in tumor progression. A research group at the University of Cambridge recently published findings in *Cancer Research* indicating that 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its interaction with overexpressed receptors in tumor cells, making it a promising candidate for targeted cancer therapy.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 3-(2-pyridyl)isoxazole-5-carboxylic acid;hydrochloride (CAS: 1354962-50-7) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in inflammation, infectious diseases, and oncology. Future studies should focus on optimizing its drug-like properties and exploring its synergistic effects with existing therapeutics.